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Compound of Interest

Compound Name: Smarca2-IN-2

Cat. No.: B15570182

For Researchers, Scientists, and Drug Development Professionals

Introduction

Smarca2-IN-2, also identified as Compound I-25, is a small molecule inhibitor of SMARCA2
(SWI/SNF related, matrix associated, actin dependent regulator of chromatin, subfamily a,
member 2). SMARCAZ is a key ATPase subunit of the SWI/SNF chromatin remodeling
complex, which plays a crucial role in regulating gene expression. Dysregulation of the
SWI/SNF complex is implicated in various cancers, making its components attractive targets for
therapeutic intervention. Smarca2-IN-2 represents a tool compound for investigating the
biological functions of SMARCAZ2 and for early-stage drug discovery efforts.

Biochemical Activity

Limited publicly available data indicates that Smarca2-IN-2 exhibits inhibitory activity against
SMARCAZ2. The reported half-maximal inhibitory concentration (IC50) provides a preliminary
measure of its potency.

Compound Name Target Activity Value (pM)

Smarca2-IN-2

SMARCAZ2 IC50 101-500[1]
(Compound I-25)

Note: The provided IC50 value represents a broad range, suggesting that this data is likely
from a primary screen and further detailed characterization would be necessary to ascertain the
precise potency and selectivity of the compound.
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Discovery and Synthesis

Detailed information regarding the specific discovery and synthetic route for Smarca2-IN-2
(Compound 1-25) is not readily available in the public domain. Chemical vendors list the
compound, but the originating scientific literature or patents detailing its synthesis and
characterization have not been identified in the conducted search.

Experimental Protocols

Due to the absence of a primary publication detailing the discovery and characterization of
Smarca2-IN-2, specific, validated experimental protocols for its use are not available. However,
based on the nature of the target, standard biochemical and cellular assays would be
employed to characterize its activity.

General Biochemical Assay for SMARCAZ2 Inhibition
(Hypothetical)

A common method to assess the inhibitory activity of compounds against ATPases like
SMARCAZ2 is a biochemical assay that measures ATP hydrolysis. An example of a potential
workflow is outlined below.
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Assay Preparation
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Caption: Hypothetical workflow for a SMARCAZ2 biochemical inhibition assay.

Signaling Pathway Context

SMARCAZ is a core component of the SWI/SNF complex, which does not operate in a linear
signaling pathway but rather acts as a global regulator of chromatin structure and gene
expression. The SWI/SNF complex is recruited to specific genomic loci by transcription factors,
where it utilizes the energy from ATP hydrolysis to remodel nucleosomes. This remodeling can
either activate or repress gene transcription, thereby influencing a multitude of cellular
processes.
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Caption: Simplified overview of the role of the SWI/SNF complex and the inhibitory action of
Smarca2-IN-2.

Conclusion

Smarca2-IN-2 is a known inhibitor of SMARCAZ2, a critical component of the SWI/SNF
chromatin remodeling complex. While its utility as a chemical probe in cancer research is
noted, the publicly available information regarding its discovery, synthesis, and detailed
biological and pharmacological properties is currently limited. Further research and publication
of primary data are required to fully elucidate the potential of this compound as a selective tool
for studying SMARCAZ2 biology and as a starting point for the development of novel
therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15570182#discovery-and-synthesis-of-smarca2-in-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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